Cas no 2331211-55-1 (hydrochloride)

Hydrochloride refers to a salt formed by the reaction of an organic base with hydrochloric acid, commonly used to enhance the solubility and stability of pharmaceutical compounds. The hydrochloride form often improves bioavailability, making it advantageous for drug formulation. It typically exhibits consistent physicochemical properties, such as higher crystallinity and better handling characteristics compared to freebase counterparts. This modification is particularly valuable in active pharmaceutical ingredients (APIs), where controlled release and predictable dissolution profiles are critical. Hydrochloride salts are widely employed in medications for their reliable absorption and reduced variability in pharmacokinetics. Their synthesis and purification processes are well-established, ensuring scalability for industrial production.
hydrochloride structure
hydrochloride structure
Product Name:hydrochloride
CAS No:2331211-55-1
MF:C11H14ClNO2
MW:227.687362194061
CID:5307216
PubChem ID:74890055
Update Time:2025-10-29

hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1187931-65-2
    • MFCD12913815
    • (2S,3S)-2-phenylpyrrolidine-3-carboxylicacidhydrochloride
    • (2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
    • 2331211-55-1
    • (2S,3S)-2-phenylpyrrolidine-3-carboxylic acid hydrochloride
    • TRANS-2-PHENYL-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
    • PS-20005
    • CS-0342166
    • (2S,3S)-2-phenylpyrrolidine-3-carboxylic acid HCl
    • hydrochloride
    • Inchi: 1S/C11H13NO2.ClH/c13-11(14)9-6-7-12-10(9)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10+;/m0./s1
    • InChI Key: CLBXHARXLYHVIZ-BAUSSPIASA-N
    • SMILES: Cl.OC([C@H]1CCN[C@@H]1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 227.0713064g/mol
  • Monoisotopic Mass: 227.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1231591-100mg
(2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
2331211-55-1 97%
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2331211-55-1 97%
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(2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
2331211-55-1 97%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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(2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
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Key Organics Ltd
PS-20005-100mg
(2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
2331211-55-1 >95%
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£226.60 2025-02-09
Key Organics Ltd
PS-20005-0.25g
(2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
2331211-55-1 >95%
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Key Organics Ltd
PS-20005-0.5g
(2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
2331211-55-1 >95%
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Key Organics Ltd
PS-20005-1g
(2S,3S)-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
2331211-55-1 >95%
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£664.00 2025-02-09

Additional information on hydrochloride

Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2331211-55-1, commonly referred to as hydrochloride, is a versatile and widely studied chemical entity. Hydrochloride salts are formed when hydrochloric acid (HCl) reacts with a base, typically an amine or an alkaline metal. These salts are characterized by their high solubility in water and their ability to form stable crystalline structures. Hydrochloride salts are extensively used in various industries, including pharmaceuticals, agriculture, and food additives.

One of the most notable applications of hydrochloride is in the pharmaceutical industry. Many drugs are formulated as hydrochloride salts to enhance their stability, solubility, and bioavailability. For instance, sertraline hydrochloride is a widely prescribed antidepressant that owes its efficacy to the hydrochloride form. Recent studies have shown that the pharmacokinetic properties of hydrochloride salts can significantly influence drug delivery systems, making them a critical component in modern medication development.

In addition to its role in pharmaceuticals, hydrochloride is also utilized in agricultural applications. For example, copper hydrochloride is employed as a fungicide to protect crops from fungal infections. Research has demonstrated that copper hydrochloride exhibits excellent efficacy against a wide range of plant pathogens while maintaining low toxicity levels compared to other fungicides. This makes it a preferred choice for sustainable agricultural practices.

The chemical synthesis of hydrochloride salts involves a straightforward reaction between hydrochloric acid and the base of interest. This process is highly efficient and scalable, making it suitable for large-scale industrial production. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing hydrochloride salts, reducing the environmental footprint of these processes.

From a structural standpoint, hydrochloride salts exhibit a wide range of physical and chemical properties depending on the nature of the cation they are paired with. For example, magnesium hydrochloride is a deliquescent salt that absorbs moisture from the air, making it useful in certain industrial applications such as desiccants. On the other hand, sodium hydrochloride (common table salt) is a stable crystalline solid with a high melting point.

The versatility of hydrochloride salts extends to their use in food additives. Sodium chloride (NaCl), for instance, is one of the most common food preservatives and flavor enhancers. Recent research has explored the potential of other hydrochloride salts as natural food additives, offering new opportunities for innovation in the food industry.

In conclusion, CAS No. 2331211-55-1 represents a class of compounds that play a pivotal role across multiple industries due to their unique properties and wide-ranging applications. As scientific research continues to uncover new uses and improve existing ones, hydrochloride salts will remain at the forefront of chemical innovation.

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